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Compound of Interest

Compound Name: 1,1,3-Trimethoxybutane
CAS No.: 10138-89-3
Cat. No.: B162616
Get Quote
. J

CAS No: 10138-89-3 Synonyms: 3-Methoxybutyraldehyde dimethyl acetal; Butyraldehyde, 3-
methoxy-, dimethyl acetal Document Type: Process Safety & Quality Assurance Protocol
Version: 1.0 (Current as of 2026)[1][2][3]

Executive Technical Summary

1,1,3-Trimethoxybutane (TMB) is a specialized acetal intermediate used primarily in the
synthesis of pharmaceutical precursors and complex organic molecules (e.g., carotenoids,
lipids).[1][2][3] As a masked aldehyde (protected form of 3-methoxybutanal), its utility lies in its
stability under basic conditions and its controlled reactivity under acidic conditions.[2][3]

However, its acetal-ether structure presents a dual-hazard profile often underestimated in
general safety data sheets:

o Flammability: With a flash point of ~47°C, it sits in the "Flammable Liquid" category, requiring
static dissipation measures.[2][3]

o Peroxide Formation: Possessing multiple ether linkages and tertiary/secondary carbons
adjacent to oxygen, TMB is a Class B Peroxide Former.[2][3] It can form explosive
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hydroperoxides upon exposure to atmospheric oxygen, particularly if distilled or

concentrated.[2][3]

This guide moves beyond basic compliance, establishing a "Zero-Incident" stewardship

protocol for research and scale-up environments.

Physicochemical Profile & Stability Logic

Understanding the physical constants is prerequisite to designing safe handling systems.[2][3]

Property Value

Critical Implication

Physical State Colorless Liquid

Visual inspection for yellowing
(sign of peroxides/degradation)
is vital.[1][2][3]

Boiling Point 157°C (lit.)[1][2][3][4]

High boiling point means
distillation requires heat,
increasing peroxide explosion
risk if not tested.[2][3]

Flash Point 47°C (Closed Cup)

Vapor/Air mixtures are
ignitable at ambient lab
temperatures.[1][2][3]
Grounding is mandatory.[2][3]

Density 0.921 g/mL

Lighter than water; spills will
float and spread.[1][2][3]

Solubility Organic Solvents

Miscible with alcohols/ethers.
[1][2][3] Limited water
solubility; hydrolysis occurs in

aqueous acid.[2][3]

Molecular Weight 148.20 g/mol

Used for stoichiometric
calculations in deprotection
steps.[1][2][3]

The Stability Mechanism[1][2][3]
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» Hydrolysis Risk: TMB is an acetal.[2][3] In the presence of moisture and trace acid (even
atmospheric CO2 dissolved in wet solvents), it hydrolyzes to release Methanol and 3-
Methoxybutanal.[2][3] This alters the reagent's molarity and introduces methanol
(toxic/flammable) into the headspace.[2][3]

o Autoxidation Risk: The methoxy groups activate adjacent C-H bonds, facilitating radical
abstraction by oxygen.[2][3] This leads to hydroperoxide accumulation, which concentrates
during evaporation.[2][3]

Storage Architecture: The "Inert-Cool-Dry"
Protocol[1][2][3]

Standard "flammable cabinet" storage is insufficient for TMB due to the peroxide and hydrolysis
risks.[2][3] The following protocol ensures chemical integrity and safety.

Environmental Control[1][2][3]

o Temperature: Store at 2°C to 8°C. Lower temperatures significantly retard the rate of
autoxidation (peroxide formation).[2][3]

o Atmosphere:Strictly Inert (Nitrogen or Argon). Oxygen exclusion is the only definitive
prevention for peroxidation.[2][3]

o Container: Amber glass or stainless steel. Translucent plastics (LDPE/HDPE) are permeable
to oxygen over time and should be avoided for long-term storage (>1 month).[2][3]

Shelf-Life & Testing Cycle (Class B Protocol)

TMB is a Class B Peroxide Former (Hazard on Concentration).[1][2][3]
e Unopened: 12 months shelf life (if stored cool/dark).[1][2][3]
e Opened: Test for peroxides every 6 months.

o Before Distillation:MANDATORY peroxide test regardless of age.[2][3]

Visual Storage Logic
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The following diagram illustrates the decision matrix for receiving and maintaining TMB stocks.

Receipt of 1,1,3-Trimethoxybutane

Visual Inspection
(Check for crystals/yellowing)

Pass

Initial Peroxide Test
(Quantofix / KI Method)

Peroxides < 10 ppm?

Storage Protocol:
1. Flush Headspace (N2)
2. Seal with Parafilm/Teflon
3. Temp: 2-8°C

Quarantine & Neutralize

Post-Use Inerting

Usage Cycle
(Re-test every 6 months)

Click to download full resolution via product page
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Caption: Lifecycle management flow for TMB, prioritizing peroxide quantification before storage
entry.

Handling & Transfer Operations
Engineering Controls

e Fume Hood: All transfers must occur within a certified chemical fume hood to capture vapors
(H335 Respiratory Irritant).[2][3]

e Grounding (Static Control): When transferring >1L, use conductive containers and ground
cables.[2][3] TMB has low conductivity, allowing static charge accumulation during flow.[2][3]

e Tools: Use non-sparking tools (brass/bronze) if opening stuck metal drums.[1][2][3]

Transfer Protocol (Syringe/Cannula)

For research quantities (<100 mL), avoid pouring.[2][3] Pouring introduces air (oxygen) and
moisture.[1][2][3]

Setup: Secure the TMB bottle and the receiving flask. Flush the receiving flask with N2.[2][3]

Extraction: Insert a long needle connected to an inert gas line (balloon or manifold) into the
TMB bottle septum to equalize pressure.[2][3]

Withdrawal: Use a gas-tight glass syringe to withdraw the liquid.[1][2][3]

Dispense: Inject directly into the reaction vessel.

Seal: Immediately wrap the TMB bottle cap with Parafilm after removing the needle.[2][3]

Peroxide Management: Detection & Neutralization

This is the most critical safety aspect for 1,1,3-Trimethoxybutane.[2][3]

Detection Methodology

Do not rely on visual cues alone.[2][3] Crystals are a late-stage, imminent explosion hazard.[2]

[3]
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» Method A (Semi-Quantitative Strips): Use commercial peroxide test strips (e.g., Quantofix
Peroxide 100).[2][3]

o Target: < 10 ppm (Safe for use).[1][2][3]
o Range: 10-100 ppm (Requires neutralization).[2][3]
o Critical: > 100 ppm (Do not touch; contact EHS for remote disposal).[2][3]
e Method B (KI Starch Test):
o Mix 1 mL of TMB with 1 mL of freshly prepared 10% KI solution + trace HCI.

o Result: Yellow/Brown color indicates peroxides.[2][3][5] Dark blue indicates high
concentration.[2][3]

Neutralization Protocol (For 10-100 ppm)

If peroxides are detected but <100 ppm, they can be removed before use.[2][3]

Agitation: Shake the TMB with an equal volume of 20% Ferrous Sulfate (FeSO4) solution
(acidified with NaHSO4) for 15 minutes.

Separation: Decant the organic layer.[2][3]

Retest: Verify peroxide level is <5 ppm.

Drying: Dry over anhydrous Magnesium Sulfate (MgSO4) to remove water introduced during
washing.[2][3]

Distillation Safety

NEVER distill TMB to dryness. The residue will contain concentrated peroxides which can
detonate.[2][3] Always leave at least 10-15% of the volume in the pot.[2][3]

Emergency Response & Waste Disposal
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Scenario Immediate Action

Wash immediately with soap and water for 15
Skin Contact mins.[1][2][3] TMB is a skin irritant (H315) and
defatting agent.[1][2][3]

Rinse with water for 15 mins, lifting eyelids.[1][2]

Eye Contact ] )
[3] Seek medical attention (H319).

Absorb with vermiculite or sand.[1][2][3] Do NOT
Spill (< 100 mL) use combustible materials (paper
towels/sawdust).[1][2][3] Place in a fume hood.

Use Alcohol-resistant foam, Dry Chemical, or
Fire CO2.[1][2][3] Water spray may spread the fire
(density < 1.0).[2][3]

Waste Disposal[1][2][3][4]

o Classification: Hazardous Waste (Flammable, Organic).[2][3]
e Segregation: Do not mix with oxidizers (Nitric acid, Peroxides) or strong acids.[2][3]
» Labeling: Explicitly label as "Peroxide Former" on the waste tag to warn disposal personnel.

Synthesis Context: De-protection Logic

To assist drug development professionals, the following diagram details the chemical fate of
TMB during use (Deprotection).

Acid Catalyst
(H30+)

3-Methoxybutanal

_________ (Reactive Aldehyde)
1,1,3-Trimethoxybutane + H20 / H+ Hemiacetal :

I
I
(Masked Aldehyde) : Intermediate |
““““““ ! 2 x Methanol
(Solvent/Waste)
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Click to download full resolution via product page
Caption: Acid-catalyzed hydrolysis pathway releasing the active aldehyde pharmacophore.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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